Cas no 401892-81-7 (3-pentafluorosulfur benzoyl chloride)
3-Pentafluorosulfur benzoyl chloride is a fluorinated aromatic acyl chloride with the molecular formula C₇H₂ClF₅SO. This compound is characterized by the presence of a pentafluorosulfur (-SF₅) group, which enhances its reactivity and stability under demanding conditions. The electron-withdrawing nature of the -SF₅ group makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its high reactivity as an acylating agent allows for efficient incorporation into complex molecular frameworks. The compound’s thermal and chemical stability, coupled with its compatibility with a range of solvents, makes it suitable for use in precision organic synthesis. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
401892-81-7 structure
Product Name:3-pentafluorosulfur benzoyl chloride
CAS No:401892-81-7
MF:C7H4ClF5OS
MW:266.616077423096
MDL:MFCD03788522
CID:925454
PubChem ID:2779213
Update Time:2025-06-08
3-pentafluorosulfur benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-pentafluorosulfur benzoyl chloride
- 3-(Pentafluorothio)benzoyl chloride
- 3-(Pentafluorosulfanyl)benzoyl chloride
- AC1MCV12
- AG-B-94299
- CTK6G5430
- SBB053612
- 3-(pentafluoro-lambda6-sulfanyl)benzoyl chloride
- IDHIADOQLRPGHK-UHFFFAOYSA-N
- AKOS015956760
- MFCD03788522
- DTXSID00381326
- DB-228396
- 3-(PENTAFLUORO-??-SULFANYL)BENZOYL CHLORIDE
- JS-4015
- 401892-81-7
- SCHEMBL477610
- 3-(Pentafluorosulfanyl)benzoylchloride
- 3-(Pentafluorosulfur)benzoyl chloride
-
- MDL： MFCD03788522
- Inchi： 1S/C7H4ClF5OS/c8-7(14)5-2-1-3-6(4-5)15(9,10,11,12)13/h1-4H
- InChI Key： IDHIADOQLRPGHK-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(=C1)S(F)(F)(F)(F)F)=O
Computed Properties
- Exact Mass: 265.9591544g/mol
- Monoisotopic Mass: 265.9591544g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- Sensitiveness: Moisture Sensitive
3-pentafluorosulfur benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB228200-1 g |
3-(Pentafluorothio)benzoyl chloride; . |
401892-81-7 | 1 g |
€394.50 | 2023-07-20 | ||
| Apollo Scientific | PC0807-1g |
3-(Pentafluorothio)benzoyl chloride |
401892-81-7 | 1g |
£200.00 | 2025-02-19 | ||
| Apollo Scientific | PC0807-5g |
3-(Pentafluorothio)benzoyl chloride |
401892-81-7 | 5g |
£700.00 | 2025-02-19 | ||
| Fluorochem | 066653-5g |
3-(Pentafluorosulfanyl)benzoyl chloride |
401892-81-7 | 99% | 5g |
￡144.00 | 2022-03-01 | |
| Fluorochem | 066653-25g |
3-(Pentafluorosulfanyl)benzoyl chloride |
401892-81-7 | 99% | 25g |
￡576.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33205-1g |
3-(Pentafluorothio)benzoyl chloride, 97% |
401892-81-7 | 97% | 1g |
￥1910.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33205-5g |
3-(Pentafluorothio)benzoyl chloride, 97% |
401892-81-7 | 97% | 5g |
￥5440.00 | 2023-02-26 | |
| 1PlusChem | 1P00CIKL-1g |
3-Pentafluorosulfur benzoyl chloride |
401892-81-7 | 1g |
$473.00 | 2024-05-03 | ||
| 1PlusChem | 1P00CIKL-5g |
3-Pentafluorosulfur benzoyl chloride |
401892-81-7 | 5g |
$1211.00 | 2024-05-03 | ||
| abcr | AB228200-1g |
3-(Pentafluorothio)benzoyl chloride; . |
401892-81-7 | 1g |
€464.80 | 2025-04-19 |
3-pentafluorosulfur benzoyl chloride Suppliers
Amadis Chemical Company Limited
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(CAS:401892-81-7)3-pentafluorosulfur benzoyl chloride
Order Number:A1183917
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:53
Price ($):823.0
Email:sales@amadischem.com
3-pentafluorosulfur benzoyl chloride Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:401892-81-7)3-pentafluorosulfur benzoyl chloride
Purity:99%
Quantity:25g
Price ($):823.0